Cas no 868216-88-0 (2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868216-88-0
• MF: C₁₇H₁₇FN₂O₃S₂
• MW: 380.456885099411
• CID: 6256159
• PubChem ID: 2148595
• Update Time: 2025-10-29

2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 2-[(4-fluorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)sulfonyl-4,5-dihydroimidazole
• F1804-0061
• VU0489541-1
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole
• SR-01000015382-1
• AKOS024609596
• SR-01000015382
• 868216-88-0
• 2-((4-fluorobenzyl)thio)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C17H17FN2O3S2/c1-23-15-6-8-16(9-7-15)25(21,22)20-11-10-19-17(20)24-12-13-2-4-14(18)5-3-13/h2-9H,10-12H2,1H3
• InChI Key： QQHFKEIFPLLRNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C(=NCC1)SCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 380.06646292g/mol
• Monoisotopic Mass: 380.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole

Recent Advances in the Study of 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS: 868216-88-0)

The compound 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS: 868216-88-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique sulfonyl and sulfanyl functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improved the yield and purity of the compound, making it more suitable for preclinical evaluations. The researchers employed a combination of microwave-assisted synthesis and chromatographic purification techniques to achieve these improvements.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. The study also noted that the compound's fluorophenyl and methoxybenzenesulfonyl moieties play a critical role in its binding affinity to the COX-2 active site.

Further investigations into the compound's mechanism of action have revealed its potential as an anticancer agent. A 2023 study published in European Journal of Medicinal Chemistry demonstrated that 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study also explored the compound's synergistic effects when combined with conventional chemotherapeutic agents, opening new avenues for combination therapy in oncology.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have indicated that it has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, more extensive toxicological evaluations are required to assess its safety profile before progressing to clinical trials. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS: 868216-88-0) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases and cancer. Ongoing research efforts are focused on optimizing its pharmacological properties and addressing the current challenges to facilitate its transition from the laboratory to the clinic. The compound's unique chemical structure and diverse biological activities make it a valuable subject for future studies in the field of chemical biology and drug discovery.